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Compound of Interest

Compound Name: 6-Amino-5-bromopicolinamide

Cat. No.: B11891875

Get Quote

Introduction & Molecule Profile[1][2]
6-Amino-5-bromopicolinamide is a densely functionalized pyridine scaffold characterized by

three distinct reactive handles:

C5-Bromide: A highly reactive electrophile for Palladium-catalyzed cross-coupling (Suzuki,

Buchwald-Hartwig).

C6-Amine: A nucleophilic handle adjacent to the ring nitrogen, enabling fused heterocycle

formation (e.g., imidazo[1,2-a]pyridines).

C2-Carboxamide: A versatile group capable of dehydration to a nitrile (cyanopyridine) or

hydrolysis to a carboxylic acid.

This guide focuses on the two most high-value transformations in drug discovery workflows:

C5-Arylation via Suzuki-Miyaura Coupling and C2-Amide Dehydration.
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Property Specification

Chemical Name 6-Amino-5-bromopyridine-2-carboxamide

CAS Number 1206250-53-4

Molecular Formula C₆H₆BrN₃O

Molecular Weight 216.04 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DMF; Sparingly soluble in

MeOH, DCM

Storage 2-8°C, Inert atmosphere (Argon/Nitrogen)

Strategic Reaction Pathways
The following diagram illustrates the divergent synthetic utility of this scaffold. The protocols

below detail Path A (Cross-Coupling) and Path B (Dehydration).
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Figure 1: Divergent synthetic pathways for 6-Amino-5-bromopicolinamide utilization.

Protocol A: C5-Selective Suzuki-Miyaura Coupling
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This protocol is optimized to prevent protodebromination (a common side reaction) and ensure

complete conversion of the electron-deficient pyridine ring.

Mechanism & Rationale
The C5 position is electronically deactivated by the adjacent amino group (electron-donating)

but activated by the ring nitrogen. The presence of the free amine at C6 can poison Palladium

catalysts via coordination. Key Strategy: Use a catalyst system with bulky, electron-rich ligands

(e.g., XPhos, SPhos) or bidentate ligands (dppf) to prevent amine coordination and facilitate

oxidative addition.

Materials
Substrate: 6-Amino-5-bromopicolinamide (1.0 eq)

Coupling Partner: Aryl Boronic Acid (1.2 - 1.5 eq)

Catalyst: Pd(dppf)Cl₂·DCM complex (5 mol%) OR Pd₂(dba)₃ (2 mol%) + XPhos (4 mol%)

Base: 2M Aqueous K₂CO₃ or Cs₂CO₃ (3.0 eq)

Solvent: 1,4-Dioxane : Water (4:1 ratio)

Step-by-Step Procedure
Setup (Inert Atmosphere):

Charge an oven-dried reaction vial (equipped with a magnetic stir bar) with 6-Amino-5-
bromopicolinamide (1.0 eq), Aryl Boronic Acid (1.2 eq), and the Base (solid K₂CO₃ can

be used if water is added separately).

Critical Step: If using sensitive boronic acids, add them last.

Solvent & Degassing:

Add the solvent mixture (Dioxane/Water, 4:1). Concentration should be approx. 0.1 M with

respect to the bromide.
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Degas thoroughly: Sparge with Argon gas for 10-15 minutes. Oxygen is the primary cause

of homocoupling byproducts and catalyst death.

Catalyst Addition:

Add the Pd catalyst (Pd(dppf)Cl₂·DCM) quickly under a positive stream of Argon. Cap the

vial immediately.

Reaction:

Heat the reaction block to 90°C. Stir vigorously (800 rpm).

Monitoring: Check via LC-MS at 2 hours. The starting material (Br-SM) usually elutes later

than the product (polar amide). Look for the mass shift (M-Br + Ar).

Troubleshooting: If conversion stalls at <50%, add a second portion of boronic acid (0.3

eq) and catalyst (1 mol%).

Workup:

Cool to room temperature.[1] Dilute with EtOAc and water.

Separate layers.[2] Extract aqueous layer 2x with EtOAc.

Wash combined organics with Brine, dry over Na₂SO₄, filter, and concentrate.

Purification:

Flash Chromatography: Elute with a gradient of DCM:MeOH (0-10%). The free amine

makes the product polar; adding 1% Et₃N to the eluent can improve peak shape.

Protocol B: Dehydration to 6-Amino-5-bromo-2-
cyanopyridine
Converting the primary amide to a nitrile is a standard transformation to install a "warhead" or

reduce polarity.

Materials
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Substrate: 6-Amino-5-bromopicolinamide (1.0 eq)

Reagent: Trifluoroacetic Anhydride (TFAA) (1.5 eq) OR POCl₃ (excess)

Base: Pyridine or Triethylamine (3.0 eq)

Solvent: Dichloromethane (DCM) (anhydrous)

Step-by-Step Procedure
Dissolution:

Dissolve the substrate in anhydrous DCM (0.2 M) in a round-bottom flask under Nitrogen.

Add Pyridine (3.0 eq). Cool the mixture to 0°C (ice bath).

Addition:

Add TFAA (1.5 eq) dropwise over 10 minutes. The reaction is exothermic; control the

addition rate to maintain temp < 5°C.

Observation: The solution may turn slight yellow/orange.

Reaction:

Allow to warm to room temperature (RT) and stir for 2-4 hours.

Monitoring: TLC (50% EtOAc/Hexane). The Nitrile product is significantly less polar (higher

Rf) than the starting Amide.

Quench & Workup:

Quench carefully with saturated NaHCO₃ solution (gas evolution possible).

Extract with DCM.[3] Wash organic layer with 0.1 M HCl (to remove pyridine), then Brine.

Dry over MgSO₄ and concentrate.

Purification:
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Usually, the crude is clean enough for the next step. If needed, pass through a short silica

plug eluting with 20% EtOAc/Hexane.

Experimental Workflow Diagram
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Figure 2: Operational workflow for the Suzuki coupling of 6-Amino-5-bromopicolinamide.

References
Suzuki-Miyaura Coupling Mechanism & Catalyst Selection

Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of

Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

Aminopyridine Functionalization in Drug Discovery

Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist’s Guide to Solving

ADMET Challenges. Journal of Medicinal Chemistry, 54(10), 3451–3479. Link

Dehydration of Primary Amides to Nitriles

Moorthy, J. N., & Singhal, N. (2006). Facile Conversion of Amides to Nitriles using

TFAA/Pyridine. Journal of Organic Chemistry. Link

Synthesis of BTK Inhibitors (Relevant Scaffold Usage)

Li, X., et al. (2014).[4] Discovery of Acalabrutinib (ACP-196): A Selective Second-

Generation BTK Inhibitor. Journal of Medicinal Chemistry. (Contextual reference for 2-

amino-3-halopyridine scaffolds).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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